Cas no 377735-34-7 (2-Cyclopenten-1-one,4,5-dihydroxy-2-(1E)-1-propenyl-,(4R,5R)-rel-(9CI))

• Product Name: 2-Cyclopenten-1-one,4,5-dihydroxy-2-(1E)-1-propenyl-,(4R,5R)-rel-(9CI)
• CAS No: 377735-34-7
• Molecular Formula: C₈H₁₀O₃
• Molecular Weight: 154.163202762604
• CID: 922603
• PubChem ID: 101345093

2-Cyclopenten-1-one,4,5-dihydroxy-2-(1E)-1-propenyl-,(4R,5R)-rel-(9CI) Properties

Names and Identifiers

• 2-Cyclopenten-1-one,4,5-dihydroxy-2-(1E)-1-propenyl-,(4R,5R)-rel-(9CI)
• DTXSID701165515
• 377735-34-7
• rel-(4R,5R)-4,5-Dihydroxy-2-(1E)-1-propen-1-yl-2-cyclopenten-1-one

• InChIKey： ZAGNSSSEBATPLU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O3/c1-2-3-5-4-6(9)8(11)7(5)10/h2-4,6,8-9,11H,1H3
• SMILES： C\C=C\C1=CC(O)C(O)C1=O |t:3|

Computed Properties

• Exact Mass: 154.062994177g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.062994177g/mol
• Heavy Atom Count: 11
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols